N-[3-(diethylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide
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Overview
Description
The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s appearance (solid, liquid, color, etc.) and any distinctive odor .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other relevant conditions .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties may include reactivity, acidity or basicity, and redox potential .Scientific Research Applications
- DEAQ has been incorporated into thermo- and pH-responsive polymers. These polymers can undergo conformational changes in response to changes in temperature or pH. For instance, poly(N-[3-(diethylamino)propyl]methacrylamide) (PNDEAPMA) synthesized using free radical polymerization and RAFT polymerization displayed flexible chain behavior . These polymers find applications in drug delivery, smart materials, and responsive coatings.
- Researchers have studied the behavior of DEAQ -based polymers in buffer solutions. Turbidity and light scattering analyses revealed insights into their interactions at different pH levels (7–13) and concentrations (0.0002–0.008 g·cm^−3). The lower critical solution temperatures (LCSTs) of these polymers were influenced by pH, and phase separation temperatures decreased with increasing pH . Such knowledge is valuable for designing stimuli-responsive materials.
- The pH responsiveness of DEAQ -containing polymers makes them promising candidates for drug delivery systems. By exploiting pH gradients in tissues (e.g., tumor microenvironments), these polymers can release drugs selectively. Researchers are investigating their use in targeted therapies and controlled drug release .
- Polymersomes, vesicles formed from amphiphilic block copolymers, have applications in drug delivery and nanomedicine. However, high molecular weight components often lead to low permeability. Incorporating DEAQ derivatives could enhance permeability while maintaining stability . These polymersomes could be used as artificial cells or nanoreactors.
Responsive Polymers
Buffer Solutions
Drug Delivery Systems
Permeable Polymersomes
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-(diethylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2S/c1-4-23(5-2)19-18(20-16-8-6-7-9-17(16)21-19)22-26(24,25)15-12-10-14(3)11-13-15/h6-13H,4-5H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZLLUOIRLWHFJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC2=CC=CC=C2N=C1NS(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(diethylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide |
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